Cas no 1060811-02-0 ((1-(6-(Trifluoromethyl)pyridin-2-YL)cyclopropyl)methanamine)

(1-(6-(Trifluoromethyl)pyridin-2-YL)cyclopropyl)methanamine structure
1060811-02-0 structure
Product Name:(1-(6-(Trifluoromethyl)pyridin-2-YL)cyclopropyl)methanamine
CAS No:1060811-02-0
MF:C10H11F3N2
MW:216.202952623367
CID:2624068
PubChem ID:72211967
Update Time:2025-04-21

(1-(6-(Trifluoromethyl)pyridin-2-YL)cyclopropyl)methanamine Chemical and Physical Properties

Names and Identifiers

    • 1060811-02-0
    • (1-(6-(TRIFLUOROMETHYL)PYRIDIN-2-YL)CYCLOPROPYL)METHANAMINE
    • AB67225
    • (1-(6-(Trifluoromethyl)pyridin-2-YL)cyclopropyl)methanamine
    • Inchi: 1S/C10H11F3N2/c11-10(12,13)8-3-1-2-7(15-8)9(6-14)4-5-9/h1-3H,4-6,14H2
    • InChI Key: UWHRBHFKGHFJJB-UHFFFAOYSA-N
    • SMILES: FC(C1=CC=CC(C2(CN)CC2)=N1)(F)F

Computed Properties

  • Exact Mass: 216.08743285Da
  • Monoisotopic Mass: 216.08743285Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 38.9Ų
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